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Compound of Interest

Compound Name: 2,4-Dimethyl-3-hexanone

Cat. No.: B096374

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4-Dimethyl-3-hexanone, a significant
ketone in organic synthesis and various research applications. This document outlines its

chemical and physical properties, spectroscopic data, synthesis protocols, and its role in
scientific research.

Nomenclature and Chemical Identity

The compound is systematically named according to the International Union of Pure and
Applied Chemistry (IUPAC) guidelines.

Identifier Value

IUPAC Name 2,4-dimethylhexan-3-one[1][2][3]

CAS Number 18641-70-8[1][2][4]

Molecular Formula C8H160[1][2][5]

Molecular Weight 128.21 g/mol [3][5]

Canonical SMILES CCC(C)C(=0)C(C)C[2][3]

InChl Key PZAPVPGZDHJUTO-UHFFFAOYSA-N[2][3][4]
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Physicochemical Properties

The following table summarizes the key physical and chemical properties of 2,4-Dimethyl-3-

hexanone.
Property Value
Density 0.809 g/cm?3[4][6]
Boiling Point 149.6 °C at 760 mmHg[4][6]
Flash Point 34.2 °C[4][6]
Vapor Pressure 3.99 mmHg at 25°C[4][6]
Refractive Index 1.407[4]
LogP 2.25760[4][6]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,4-Dimethyl-3-
hexanone.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR spectral data is available for
2,4-Dimethyl-3-hexanone, which is essential for determining the carbon framework of the
molecule.[3]

« Infrared (IR) Spectroscopy: The IR spectrum of 2,4-Dimethyl-3-hexanone shows
characteristic absorption bands that confirm the presence of its functional groups.[7][8]

e Mass Spectrometry (MS): Electron ionization mass spectrometry data is available and
provides information about the mass-to-charge ratio of the molecule and its fragments,
aiding in its identification.[3][7]

Synthesis Protocols

Several synthetic routes have been established for the preparation of 2,4-Dimethyl-3-
hexanone. Two common methods are detailed below.
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4.1. Grignard Reaction followed by Oxidation

This method involves the reaction of a Grignard reagent with an aldehyde to form a secondary
alcohol, which is subsequently oxidized to the target ketone.[5]

Experimental Protocol:

o Grignard Reagent Formation: Prepare sec-butylmagnesium bromide by reacting sec-butyl
bromide with magnesium turnings in anhydrous diethyl ether under an inert atmosphere.

o Grignard Reaction: Cool the Grignard reagent in an ice bath and add isobutyraldehyde
dropwise with continuous stirring. The reaction is exothermic and should be controlled to
maintain a low temperature.

o Work-up: After the addition is complete, quench the reaction by slowly adding a saturated
aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether.
Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure to obtain 2,4-dimethyl-3-hexanol.

o Oxidation: Dissolve the crude 2,4-dimethyl-3-hexanol in a suitable solvent like acetone. Add
Jones reagent (a solution of chromium trioxide in sulfuric acid) dropwise at 0 °C. Monitor the
reaction by thin-layer chromatography (TLC).

 Purification: Once the reaction is complete, quench with isopropanol, dilute with water, and
extract with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous
sodium sulfate, and concentrate. Purify the resulting crude 2,4-Dimethyl-3-hexanone by
fractional distillation.

4.2. Oxidation of 2,4-Dimethyl-3-hexanol

A direct oxidation of the corresponding secondary alcohol provides a straightforward route to
2,4-Dimethyl-3-hexanone.[5]

Experimental Protocol:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2,4-dimethyl-3-hexanol in an agueous acidic medium, such as a solution
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of sulfuric acid.

Oxidation: While stirring, add an oxidizing agent like potassium permanganate or chromic
acid portion-wise to the solution.[5] The reaction mixture will typically change color, indicating
the progress of the oxidation.

Monitoring: Monitor the reaction progress using TLC or gas chromatography (GC).

Work-up and Purification: After the starting material is consumed, neutralize the excess
oxidizing agent (e.g., with sodium bisulfite for permanganate). Extract the product with an
organic solvent such as diethyl ether. Wash the organic layer with a saturated sodium
bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium
sulfate, filter, and remove the solvent under reduced pressure. The crude product can be
purified by distillation.

Applications in Research and Drug Development

2,4-Dimethyl-3-hexanone serves as a valuable compound in several areas of chemical

research:

Enzyme Substrate: It is utilized as a substrate in enzyme-catalyzed reactions to investigate
the activity of various oxidoreductases.[5]

Pharmaceutical Intermediate: The reactivity of its carbonyl group makes it a potential
intermediate in the synthesis of more complex pharmaceutical compounds.[5]

Derivatization: The carbonyl group can undergo nucleophilic substitution reactions to form a
variety of ketone adducts, which can be tailored for applications in catalysis, materials
science, and medicinal chemistry.[5]

Stereochemical Studies: The reduction of the carbonyl group to its corresponding alcohol,
2,4-Dimethyl-3-hexanol, creates a new stereocenter. Controlling the stereochemistry of this
reduction is important for the synthesis of specific stereocisomers of biologically active
molecules.[5]

Synthesis Pathway Diagram

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b096374
https://www.benchchem.com/product/b096374?utm_src=pdf-body
https://www.benchchem.com/product/b096374
https://www.benchchem.com/product/b096374
https://www.benchchem.com/product/b096374
https://www.benchchem.com/product/b096374
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the synthesis of 2,4-Dimethyl-3-hexanone via the Grignard
reaction and subsequent oxidation.
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Caption: Synthesis of 2,4-Dimethyl-3-hexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096374#iupac-name-for-2-4-dimethyl-3-hexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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